Cas no 1804306-53-3 (5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804306-53-3
• MF: C₈H₄BrF₄NO₂
• MW: 302.020475387573
• CID: 4831249
• Update Time: 2025-06-08

5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4BrF4NO2/c9-2-4-1-6(16-8(11,12)13)7(10)14-5(4)3-15/h1,3H,2H2
• InChI Key： XGIVDJCPGVAQBQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=NC(=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, identified by the CAS number 1804306-53-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with a bromomethyl group at position 5, a fluorine atom at position 2, a trifluoromethoxy group at position 3, and an aldehyde group at position 6. These substituents confer the molecule with distinct electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of electron-withdrawing groups such as the trifluoromethoxy group and the aldehyde group in this compound enhances its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

The synthesis of 5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde typically involves multi-step organic synthesis strategies. Key steps include the introduction of substituents onto the pyridine ring through electrophilic substitution or other directed metallation techniques. The bromomethyl group is often introduced via alkylation reactions, while the trifluoromethoxy group can be installed using nucleophilic aromatic substitution or through preformed intermediates. The aldehyde group is typically introduced at a later stage to avoid unwanted side reactions during earlier steps.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The combination of electron-withdrawing groups and reactive sites on the pyridine ring makes it an attractive candidate for use in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). Recent research has demonstrated that pyridine derivatives with similar substituents can exhibit favorable electronic properties, including high electron mobility and stability under ambient conditions.

In addition to its material science applications, this compound has shown potential in catalytic processes. The bromomethyl group serves as a versatile functional group that can be readily transformed into other functionalities, enabling its use as a precursor in various catalytic cycles. For instance, it can act as a ligand in transition metal-catalyzed reactions or serve as a directing group in cross-coupling reactions.

The unique combination of substituents on this molecule also makes it an interesting candidate for use in agrochemicals. Pyridine derivatives are known for their pesticidal activity, and the presence of electron-withdrawing groups can enhance both the efficacy and selectivity of such compounds. Recent studies have explored the use of similar molecules as herbicides or insecticides, with promising results in laboratory settings.

From an environmental perspective, understanding the fate and behavior of 5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde in natural systems is crucial for assessing its potential impact on ecosystems. Research into its biodegradation pathways has revealed that certain microbial communities possess enzymes capable of metabolizing similar compounds, suggesting that this molecule may not persist indefinitely in the environment under specific conditions.

In conclusion, 5-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, with its CAS number 1804306-53-3, represents a versatile and multifunctional organic compound with applications spanning drug discovery, materials science, catalysis, and agrochemicals. Its unique structure and reactivity make it an invaluable tool for chemists and researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.